Cas no 1379369-48-8 (3-(4-chloro-3-methylphenyl)pentan-3-ol)

• Product Name: 3-(4-chloro-3-methylphenyl)pentan-3-ol
• CAS No: 1379369-48-8
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• MDL: MFCD20528664
• CID: 5169709
• Update Time: 2026-03-04

3-(4-chloro-3-methylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)pentan-3-ol
• Benzenemethanol, 4-chloro-α,α-diethyl-3-methyl-

• MDL： MFCD20528664
• Inchi： 1S/C12H17ClO/c1-4-12(14,5-2)10-6-7-11(13)9(3)8-10/h6-8,14H,4-5H2,1-3H3
• InChI Key： DNCROJFUNVJNLY-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=C(Cl)C(C)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 3-(4-chloro-3-methylphenyl)pentan-3-ol

Professional Introduction to 3-(4-chloro-3-methylphenyl)pentan-3-ol (CAS No. 1379369-48-8)

3-(4-chloro-3-methylphenyl)pentan-3-ol, identified by its Chemical Abstracts Service (CAS) number 1379369-48-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentan-3-ol backbone substituted with a 4-chloro-3-methylphenyl group, has garnered attention due to its structural complexity and potential applications in drug development. The unique combination of aromatic and aliphatic moieties makes it a versatile intermediate for synthesizing more complex pharmacophores.

The< strong>4-chloro-3-methylphenyl moiety introduces both electronic and steric influences that can modulate the reactivity and biological activity of the compound. This feature is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in efficacy and selectivity. The< strong>pentan-3-ol part of the molecule provides a hydroxylated aliphatic chain, which can serve as a site for further functionalization or as a key pharmacophoric element in drug design.

In recent years, there has been growing interest in the development of novel compounds with< strong>4-chloro-3-methylphenyl substituents due to their role in various therapeutic areas. For instance, derivatives of this scaffold have been explored for their potential anti-inflammatory, anti-cancer, and antimicrobial properties. The< strong>CAS no. 1379369-48-8 compound itself has been studied for its ability to interact with specific biological targets, making it a promising candidate for further investigation.

The synthesis of< strong>3-(4-chloro-3-methylphenyl)pentan-3-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps often include Friedel-Crafts alkylation followed by reduction and subsequent functional group modifications. These synthetic routes not only showcase the versatility of the< strong>pentan-3-ol backbone but also demonstrate the importance of regioselective transformations in constructing complex molecules.

One of the most compelling aspects of this compound is its potential in drug discovery. The< strong>4-chloro group enhances electrophilicity, making it susceptible to nucleophilic attack, which is crucial for forming new bonds and creating more intricate structures. Meanwhile, the< strong>methylphenyl moiety contributes to hydrophobic interactions and can influence binding affinity to biological targets. This interplay between functional groups makes< strong>CAS no. 1379369-48-8 an intriguing subject for medicinal chemists.

The pharmaceutical industry has increasingly relied on computational methods to predict the properties and activities of novel compounds like< strong>3-(4-chloro-3-methylphenyl)pentan-3-ol. Advanced molecular modeling techniques have allowed researchers to simulate interactions with biological receptors, helping to identify promising candidates for further experimental validation. These computational approaches are complemented by experimental studies, which provide empirical data on efficacy and safety profiles.

In conclusion, CAS no. 1379369-48-8, corresponding to< strong>3-(4-chloro-3-methylphenyl)pentan-3-ol, represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for drug development, offering opportunities for innovation across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an increasingly important role in the future of medicine.